Cas no 1253181-02-0 (methyl (2E)-3-(2,4-dimethoxyphenyl)but-2-enoate)

• Product Name: methyl (2E)-3-(2,4-dimethoxyphenyl)but-2-enoate
• CAS No: 1253181-02-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6460651
• PubChem ID: 13245060
• Update Time: 2025-05-25

methyl (2E)-3-(2,4-dimethoxyphenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(2,4-dimethoxyphenyl)but-2-enoate
• EN300-1459512
• 1253181-02-0

• Inchi： 1S/C13H16O4/c1-9(7-13(14)17-4)11-6-5-10(15-2)8-12(11)16-3/h5-8H,1-4H3/b9-7+
• InChI Key： NXVXETMVIWSEGX-VQHVLOKHSA-N
• SMILES： O(C)C1C=C(C=CC=1/C(=C/C(=O)OC)/C)OC

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų

Additional information on methyl (2E)-3-(2,4-dimethoxyphenyl)but-2-enoate

Methyl (2E)-3-(2,4-Dimethoxyphenyl)But-2-Enoate: A Comprehensive Overview

Methyl (2E)-3-(2,4-dimethoxyphenyl)but-2-enoate, identified by the CAS number 1253181-02-0, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The structure of methyl (2E)-3-(dimethoxyphenyl)but-enoate consists of a phenyl ring substituted with two methoxy groups at the 2 and 4 positions, connected via a double bond to a methyl ester group. This configuration imparts specific electronic and steric properties, making it a valuable substrate for various chemical reactions.

Recent studies have highlighted the importance of this compound in synthesizing bioactive molecules. For instance, researchers have utilized methyl (2E)-3-(dimethoxyphenyl)but-enoate as an intermediate in the synthesis of complex natural products, such as flavonoids and terpenoids. Its ability to undergo enolate formation under mild conditions has made it a preferred starting material in asymmetric synthesis.

In addition to its role in organic synthesis, methyl (2E)-3-(dimethoxyphenyl)but-enoate has shown promise in pharmacological applications. Preclinical studies suggest that this compound exhibits anti-inflammatory and antioxidant activities, which could be harnessed for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of methyl (CAS No. 1253181-02-0) involves a multi-step process that includes Friedel-Crafts acylation followed by esterification. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield.

Moreover, the spectral data of methyl (CAS No. 1253181-02-0) has been extensively characterized using techniques such as NMR and IR spectroscopy. These studies provide insights into its molecular conformation and intermolecular interactions, which are critical for understanding its reactivity and stability.

In conclusion, methyl (CAS No. 1253181-02-0), or methyl (E)-3-(dimethoxyphenyl)but-en-oate, stands out as a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique properties continue to inspire innovative research directions, underscoring its significance in modern chemical science.